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Compound of Interest

Compound Name: Methyl 3-hydroxydodecanoate

Cat. No.: B164406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-hydroxydodecanoate, a

fatty acid ester with emerging interest in various scientific fields. This document details its

chemical identity, physicochemical properties, synthesis protocols, and potential biological

significance, presenting data in a structured format for ease of reference and comparison.

Chemical Identity and Properties
Methyl 3-hydroxydodecanoate is a monounsaturated fatty acid methyl ester. Its unique

structure, featuring a hydroxyl group at the beta position, imparts specific chemical and

physical characteristics.

CAS Number: 72864-23-4[1]

Synonyms:

(±)-Methyl 3-Hydroxydodecanoate

Methyl β-hydroxydodecanoate

3-Hydroxydodecanoic acid methyl ester
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Property Value Reference

Molecular Formula C₁₃H₂₆O₃ [1]

Molecular Weight 230.34 g/mol [1]

Appearance Colorless to pale yellow liquid

Purity >98% [1]

Storage Conditions -20°C

Synthesis of Methyl 3-hydroxydodecanoate
A reliable method for the synthesis of Methyl 3-hydroxydodecanoate is through the

Reformatsky reaction.[2][3][4][5] This reaction involves the condensation of an aldehyde with

an α-halo ester in the presence of metallic zinc.[3][4][5]

Experimental Protocol: Reformatsky Reaction[2]
Materials:

Decanal

Methyl bromoacetate

Zinc dust

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (1 M)

Dichloromethane

Magnesium sulfate, anhydrous

Procedure:

To a refluxing solution of anhydrous THF (200 mL) in a 500 mL round-bottomed flask

equipped with a condenser, rapidly add zinc dust (2 equivalents), decanal (1 equivalent), and
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methyl bromoacetate (2 equivalents) in quick succession.

Caution: The reaction is highly exothermic and will cause rapid boiling of the solvent. Ensure

efficient condensation.

Allow the reaction to proceed for 20 minutes.

After cooling to room temperature, quench the reaction by adding 1 M hydrochloric acid.

Extract the aqueous layer with dichloromethane.

Dry the combined organic layers over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by silica gel column chromatography to obtain Methyl 3-
hydroxydodecanoate.

Yield: 94%[2]
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Reactants

Reaction Conditions

Work-up & Purification

Decanal

Anhydrous THF

Methyl Bromoacetate Zinc Dust

Reflux (20 min)

Quench with 1M HCl

Extract with CH₂Cl₂

Dry over MgSO₄

Silica Gel Chromatography

Methyl 3-hydroxydodecanoate

Click to download full resolution via product page

Workflow for the synthesis of Methyl 3-hydroxydodecanoate via the Reformatsky reaction.
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Potential Biological Significance
While research on Methyl 3-hydroxydodecanoate is ongoing, studies on its parent carboxylic

acid, 3-hydroxydodecanoic acid, have revealed potential roles in modulating the immune

system. Specifically, bacteria-derived 3-hydroxydodecanoic acid has been shown to induce a

potent anti-tumor immune response by signaling through the G-protein coupled receptor

GPR84.[6] As the methyl ester is often used as a more cell-permeable analog in research, it is

a valuable tool for investigating these biological pathways.[6]

Hypothetical Signaling Pathway of 3-
Hydroxydodecanoic Acid
The following diagram illustrates the proposed signaling pathway for the parent acid of Methyl
3-hydroxydodecanoate. It is important to note that this pathway has been elucidated for 3-

hydroxydodecanoic acid, and the direct activity of the methyl ester on this pathway requires

further investigation.
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Proposed signaling of 3-hydroxydodecanoic acid via the GPR84 receptor to elicit an anti-tumor
immune response.

Conclusion
Methyl 3-hydroxydodecanoate is a readily synthesizable fatty acid ester with potential

applications in biomedical research, particularly in the study of immune modulation. This guide

provides foundational technical information to support further investigation into its properties
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and biological activities. The provided synthesis protocol offers a high-yield route to obtain this

compound for experimental use. Future research should focus on elucidating the specific

biological functions of the methyl ester form and its potential as a therapeutic agent or research

tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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